Cas no 104386-68-7 (Methyl 4-chloro-3-hydroxy-5-(methylthio)-thiophene-2-carboxylate)

• Product Name: Methyl 4-chloro-3-hydroxy-5-(methylthio)-thiophene-2-carboxylate
• CAS No: 104386-68-7
• MF: C₇H₇ClO₃S₂
• MW: 238.711678743362
• MDL: MFCD15071699
• CID: 1028065
• PubChem ID: 70700383
• Update Time: 2025-04-20

Methyl 4-chloro-3-hydroxy-5-(methylthio)-thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-hydroxy-5-(methylthio)thiophene-2-carboxylate
• Methyl 4-chloro-3-hydroxy-5-(methylthio)-thiophene-2-carboxylate
• 2-Thiophe<wbr>
• LogP
• Methyl 4-<wbr>
• DTXSID30743231
• Methyl4-chloro-3-hydroxy-5-(methylthio)thiophene-2-carboxylate
• 104386-68-7
• methyl 4-chloro-3-hydroxy-5-methylsulfanylthiophene-2-carboxylate
• METHYL 4-CHLORO-3-HYDROXY-5-(METHYLSULFANYL)THIOPHENE-2-CARBOXYLATE
• MB14673
• DB-059128

• MDL： MFCD15071699
• Inchi： 1S/C7H7ClO3S2/c1-11-6(10)5-4(9)3(8)7(12-2)13-5/h9H,1-2H3
• InChI Key： CGDCDNALBHZWNI-UHFFFAOYSA-N
• SMILES： ClC1=C(SC)SC(C(=O)OC)=C1O

Computed Properties

• Exact Mass: 237.95261
• Monoisotopic Mass: 237.9525141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 317.9±42.0 °C at 760 mmHg
• Flash Point: 146.1±27.9 °C
• Refractive Index: 1.629
• PSA: 46.53
• LogP: 2.61560
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 4-chloro-3-hydroxy-5-(methylthio)-thiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)